2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone

• IUPAC Name: 2-chloro-1-(6-nitro-2,3-dihydro-1,4-benzothiazin-4-yl)ethanone
• InChI: InChI=1S/C10H9ClN2O3S/c11-6-10(14)12-3-4-17-9-2-1-7(13(15)16)5-8(9)12/h1-2,5H,3-4,6H2
• InChI Key: IJLNERYVQWAHRL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1C(=O)CCl)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C10H9ClN2O3S
• Molecular Weight: 272.71 g/mol

Description

The compound “2-Chloro-1-(6-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone” belongs to the class of organic compounds known as benzo[b][1,4]thiazines. These are aromatic compounds containing a benzene fused to a 1,4-thiazine. 1,4-Thiazine is a six-member heterocyclic with one nitrogen atom and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[b][1,4]thiazine ring system, which is a six-membered heterocyclic ring with one nitrogen atom and one sulfur atom. The ring is fused to a benzene ring. Additionally, there is a nitro group (-NO2) and a chloro group (-Cl) attached to the ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the nitro group could make the compound more reactive. The chloro group could potentially make the compound more lipophilic, which could affect its solubility in different solvents.

Synthesis routes and methods

Procedure details

To a stirred solution of 6-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (620 mg, 3.16 mmol) in THF (10 mL) was added 2-chloroacetyl chloride (0.277 mL, 3.48 mmol). The resulting mixture was then stirred at 60° C. for 10 minutes The mixture was then diluted with ethyl acetate and washed with water (3×), 1:1 water:saturated sodium carbonate, and brine. The organic phase was dried, filtered, and concentrated, giving the desired product (860 mg, 100%). 1H NMR (DMSO-d6) δ 8.36 (d, J=2.1 Hz, 1H), 7.96 (dd, J=8.7, 2.1 Hz, 1H), 7.52 (d, J=8.7 Hz, 1H), 4.63 (s, 2H), 3.99-3.92 (m, 2H), 3.39-3.33 (m, 2H); ESI-MS (m/z, %): 295 (M+Na, 68), 273 (MH+, 100), 197 (43).